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Compound of Interest

Compound Name: CPW-86-363

Cat. No.: B15560590

The following information provides a comprehensive guide to the proper disposal and handling
of industrial adhesives, with a focus on products similar to high-strength, fast-tack spray
adhesives. This guidance is intended for researchers, scientists, and drug development
professionals to ensure laboratory safety and proper chemical management.

Disposal and Handling Data Summary

For safe and compliant disposal, it is crucial to understand the characteristics of the adhesive.
The following table summarizes key data points, using a representative product as an example.
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Data Point Valuel/lnstruction

CAMIE 363 High Strength Fast Tack Spray
Adhesive or similar

Product Identifier

Extremely flammable aerosol. Causes skin and
General Hazard Statement serious eye irritation. May be harmful if

swallowed, inhaled, or in contact with skin.[1]

) ) Wear protective gloves, clothing, eye protection,
Personal Protective Equipment )
and face protection.[1]

Use only outdoors or in a well-ventilated area.
Handling Precautions Avoid breathing dust, fumes, gas, mist, vapors,

or spray.[1]

Store in a well-ventilated place. Keep container
tightly closed. Protect from sunlight and do not

Storage Conditions )
expose to temperatures exceeding 50°C/122°F.

[1]

Dispose of contents/container at an approved
Disposal Method waste disposal facility in accordance with

applicable laws and regulations.[1]

o ) Use fire-extinguishing media appropriate for
Extinguishing Media ) ) )
surrounding materials. Do not use a water jet.[1]

Experimental Protocols for Safe Handling and
Disposal

To ensure safety during handling and disposal, the following protocols should be strictly
adhered to.

Personal Protective Equipment (PPE) and Handling:

o Obtain and Read the Safety Data Sheet (SDS): Before handling the product, obtain and
thoroughly read the manufacturer's SDS.
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» Ensure Proper Ventilation: Always work in a well-ventilated area or outdoors to avoid the
inhalation of vapors.[1]

o Wear Appropriate PPE:
o Eye Protection: Wear safety glasses with side shields or chemical goggles.

o Skin Protection: Wear chemical-resistant gloves and protective clothing to prevent skin
contact.

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.

e Avoid Ignition Sources: Keep the product away from heat, sparks, open flames, and other
ignition sources. No smoking in the handling area.[1]

e Handling Procedure:
o Do not spray on an open flame or other ignition sources.[1]
o The container is pressurized; do not pierce or burn it, even after use.[1]
o Wash hands and any exposed skin thoroughly after handling.[1]
Disposal Protocol:

e Do Not Dispose in General Waste: This product should not be disposed of in regular trash or
poured down the drain.

o Follow Local Regulations: Dispose of the waste product and container in accordance with all
applicable local, state, and federal regulations.

o Use a Licensed Waste Disposal Contractor: Engage a licensed waste disposal company to
handle the disposal of this material.

o Container Disposal: Do not incinerate closed containers. Pressurized containers should be
handled as hazardous waste even when empty.

Disposal Procedure Workflow
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The following diagram illustrates the decision-making process for the proper disposal of

Start: Product requires disposal

Consult Safety Data Sheet (SDS)

Is the waste considered hazardous?

industrial adhesives.

Contact licensed hazardous waste vendor Follow local regulations for non-hazardous waste

Gackage and label waste according to regulations)

:

Grrange for transport by licensed vendo)

Dispose at an approved facility

Click to download full resolution via product page

Caption: Logical workflow for the safe and compliant disposal of industrial adhesive waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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